Isochroman-1-ylmethyl-methyl-amine
Description
Isochroman-1-ylmethyl-methyl-amine is a chemical compound with the molecular formula C11H15NO and a molecular weight of 177.24 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Isochroman-1-ylmethyl-methyl-amine consists of 11 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom . The exact structure and arrangement of these atoms are not provided in the available resources.
Physical And Chemical Properties Analysis
Isochroman-1-ylmethyl-methyl-amine has a molecular weight of 177.24 . Additional physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the available resources.
Scientific Research Applications
Central Nervous System (CNS) Applications
Isochroman derivatives have been synthesized as drug-like candidates with applications in the central nervous system (CNS) . These compounds could potentially be used in the treatment of various neurological disorders.
Antioxidant Applications
Isochroman derivatives have been found to possess antioxidant properties . They could be used in the treatment of diseases where oxidative stress plays a key role.
Antimicrobial Applications
These compounds have shown antimicrobial activity , making them potential candidates for the development of new antimicrobial agents.
Antihypertensive Applications
Isochroman derivatives have been used in the development of antihypertensive drugs . They could be used in the management of high blood pressure.
Antitumor Applications
These compounds have shown potential in the development of antitumor agents . They could be
properties
IUPAC Name |
1-(3,4-dihydro-1H-isochromen-1-yl)-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-12-8-11-10-5-3-2-4-9(10)6-7-13-11/h2-5,11-12H,6-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRTWLBGCEOIIBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1C2=CC=CC=C2CCO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60964917 |
Source
|
| Record name | 1-(3,4-Dihydro-1H-2-benzopyran-1-yl)-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60964917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isochroman-1-ylmethyl-methyl-amine | |
CAS RN |
50683-74-4 |
Source
|
| Record name | 1H-2-Benzopyran-1-methanamine, 3,4-dihydro-N-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050683744 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(3,4-Dihydro-1H-2-benzopyran-1-yl)-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60964917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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